Cas no 2757832-77-0 (tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate)

• Product Name: tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate
• CAS No: 2757832-77-0
• MF: C₁₀H₂₁N₃O₃
• MW: 231.29204249382
• CID: 6341782
• PubChem ID: 165753122
• Update Time: 2025-05-24

tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate
• 2757832-77-0
• EN300-37100947

• Inchi： 1S/C10H21N3O3/c1-10(2,3)16-8(14)7(11)5-4-6-13-9(12)15/h7H,4-6,11H2,1-3H3,(H3,12,13,15)/t7-/m1/s1
• InChI Key： QETKIHHFEUIQQP-SSDOTTSWSA-N
• SMILES： O(C([C@@H](CCCNC(N)=O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.15829154g/mol
• Monoisotopic Mass: 231.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate

tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate: A Comprehensive Overview

The compound tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate (CAS No. 2757832-77-0) is a significant molecule in the field of organic chemistry, particularly within the realm of amino acid derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in its utilization across different industries.

tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate is a chiral compound, with the (2R) configuration indicating a specific stereochemistry at the second carbon atom. This stereochemistry plays a crucial role in determining the compound's biological activity and pharmacokinetic properties. The molecule consists of a pentanoate backbone, with a tert-butyl group attached to the first carbon and an amino group at the second carbon. Additionally, the fifth carbon bears a carbamoylamino substituent, which introduces a urea-like functionality into the structure.

The synthesis of tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate typically involves multi-step organic reactions. One common approach is the alkylation of a suitable amino acid derivative followed by esterification to introduce the tert-butyl group. The introduction of the carbamoylamino group often requires nucleophilic substitution or coupling reactions, depending on the starting materials and desired stereochemistry. Recent advancements in asymmetric synthesis have enabled more efficient and enantioselective methods for constructing this compound, which is critical for its application in pharmaceutical research.

One of the most promising applications of tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate lies in drug discovery. Its unique combination of functional groups makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers have explored its potential as a precursor for peptide-based drugs or as a building block for complex natural product mimics. Recent studies have highlighted its role in modulating enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases.

In addition to its pharmaceutical applications, tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate has found utility in materials science. Its chiral structure and functional groups make it suitable for generating advanced materials with tailored properties. For example, it has been used as a monomer in polymer synthesis to create biocompatible materials for tissue engineering applications. The incorporation of this compound into polymeric networks has been shown to enhance biodegradability and mechanical strength, making it a valuable component in next-generation biomaterials.

Recent research has also focused on optimizing the scalability of tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate production to meet increasing demand from various industries. Green chemistry approaches, such as catalytic asymmetric synthesis and biocatalytic methods, have been explored to reduce environmental impact and improve process efficiency. These advancements underscore the compound's importance as both a research tool and an industrial material.

In conclusion, tert-butyl (2R)-2-amino-5-(carbamoylamino)pentanoate stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in advancing modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.